
Application Notes and Protocols: 2-hydroxy-4-
isopropenylcyclohexane-1-carbonyl-CoA

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:

2-hydroxy-4-

isopropenylcyclohexane-1-

carbonyl-CoA

Cat. No.: B1244060 Get Quote

A comprehensive search for experimental applications of 2-hydroxy-4-
isopropenylcyclohexane-1-carbonyl-CoA has yielded limited publicly available data. As

such, detailed application notes and experimental protocols for its specific use are not available

at this time.

While information regarding the direct experimental applications of 2-hydroxy-4-
isopropenylcyclohexane-1-carbonyl-CoA is scarce, this document provides a summary of its

known chemical properties and classifications based on available data. This information may

serve as a foundational reference for researchers interested in exploring the potential

applications of this compound.

Chemical Identity and Properties
2-hydroxy-4-isopropenylcyclohexane-1-carbonyl-CoA is chemically classified as a 3-

hydroxyacyl-CoA. It is the result of the formal condensation of the thiol group of coenzyme A

with the carboxyl group of 2-hydroxy-4-isopropenylcyclohexane-1-carboxylic acid.[1] It has

been identified as a mouse metabolite.[1]

Table 1: Chemical Identifiers and Properties
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Property Value Source

Molecular Formula C31H50N7O18P3S PubChem

IUPAC Name

S-[2-[3-[[(2R)-4-

[[[(2R,3S,4R,5R)-5-(6-

aminopurin-9-yl)-4-hydroxy-3-

phosphonooxyoxolan-2-

yl]methoxy-

hydroxyphosphoryl]oxy-

hydroxyphosphoryl]oxy-2-

hydroxy-3,3-

dimethylbutanoyl]amino]propa

noylamino]ethyl] 2-hydroxy-4-

prop-1-en-2-ylcyclohexane-1-

carbothioate

PubChem

PubChem CID 9543316 [1]

ChEBI ID CHEBI:29473 [1]

KEGG ID C11934 [1]

LIPID MAPS ID LMFA07050178 [1]

Potential Areas of Research
Given its classification as a fatty acyl-CoA, 2-hydroxy-4-isopropenylcyclohexane-1-
carbonyl-CoA could potentially be involved in various metabolic pathways. Research into its

synthesis, degradation, and interaction with enzymes could elucidate its biological role.

Diagram 1: General Acyl-CoA Metabolism
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Caption: General overview of fatty acyl-CoA metabolism.

Experimental Protocols:

Due to the absence of specific experimental data for 2-hydroxy-4-isopropenylcyclohexane-
1-carbonyl-CoA, detailed protocols cannot be provided. Researchers interested in studying

this molecule may consider general methodologies for the analysis of acyl-CoAs, such as:

Liquid Chromatography-Mass Spectrometry (LC-MS): For the detection and quantification of

the compound in biological samples.

Enzyme Assays: To identify and characterize enzymes that may synthesize or degrade 2-
hydroxy-4-isopropenylcyclohexane-1-carbonyl-CoA.

Metabolic Labeling Studies: Using stable isotopes to trace the metabolic fate of the

isopropenylcyclohexane moiety.

Further research is required to determine the specific biological functions and potential

applications of 2-hydroxy-4-isopropenylcyclohexane-1-carbonyl-CoA. The information

presented here serves as a starting point for future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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